tert-Butyl 6-oxo-1,4-diazepane-1-carboxylate

Core Science & Biosynthesis

The Strategic Role of tert-Butyl 6-oxo-1,4-diazepane-1-carboxylate in Modern Drug Design: Scaffold Mechanisms and Synthetic Workflows

Executive Summary

In contemporary medicinal chemistry, the transition from planar, two-dimensional aromatic rings to complex, three-dimensional aliphatic architectures is a critical strategy for improving drug efficacy and safety. This paradigm shift, often termed "escaping flatland," relies heavily on versatile chemical building blocks. tert-Butyl 6-oxo-1,4-diazepane-1-carboxylate (CAS 1508624-84-7) and its derivatives serve as foundational scaffolds in this endeavor.

Unlike an active pharmaceutical ingredient (API) that possesses a direct biological mechanism of action, the "mechanism of action" of this molecule lies in its structural and stereoelectronic utility . It functions as a 3D vectoring hub, allowing drug designers to construct highly specific pharmacophores that modulate challenging biological targets—ranging from integrins to G-protein coupled receptors (GPCRs). This whitepaper explores the mechanistic rationale, orthogonal reactivity, and target-specific applications of the 6-oxo-1,4-diazepane scaffold.

Mechanistic Rationale in Pharmacophore Design

The utility of the 1,4-diazepane scaffold is rooted in its unique physicochemical properties, which directly influence the pharmacodynamics and pharmacokinetics of the resulting drug molecules.

Conformational Flexibility and 3D Vectoring

The 7-membered diazepane ring adopts a highly flexible twist-chair conformation. When a ketone is introduced at the C6 position (as in 6-oxo-1,4-diazepane), it creates an electrophilic handle that can be converted into an sp3 -hybridized stereocenter. This allows substituents to be projected into pseudo-equatorial or pseudo-axial vectors, enabling the molecule to probe deep, complex binding pockets that flat piperazine or benzene rings cannot reach. For instance, in the design of Factor Xa inhibitors, the 1,4-diazepane moiety was specifically engineered to interact with the S4 aryl-binding domain of the enzyme's active site, yielding sub-nanomolar potency[1].

Mitigation of hERG Liability

A persistent challenge in drug design is the off-target binding of basic amines to the hERG potassium channel, leading to cardiotoxicity. Highly lipophilic, planar molecules with basic nitrogens are prime culprits. The incorporation of a diazepane scaffold alters the basicity ( pKa​ ) and the spatial presentation of the nitrogen lone pairs. In the development of Histamine-3 (H3R) antagonists for cognitive improvement, replacing rigid planar cores with diazepane scaffolds successfully mitigated hERG liability while maintaining nanomolar potency at the target receptor[2].

Enhancing the Fraction of sp3 Carbons ( Fsp3​ )

Higher Fsp3​ values correlate strongly with clinical success due to improved aqueous solubility and reduced promiscuity. The 6-oxo-1,4-diazepane scaffold provides a highly saturated core that inherently boosts the Fsp3​ of the final drug candidate.

Quantitative Comparison: Diazepane vs. Piperazine Scaffolds

The following table summarizes the structural and physicochemical advantages of utilizing a 1,4-diazepane core over a traditional 6-membered piperazine core in drug design.

Property	Piperazine Core	1,4-Diazepane Core	Mechanistic Impact on Drug Design
Ring Size	6-membered	7-membered	Increased flexibility; ability to induce fit in dynamic target pockets.
Conformation	Rigid Chair	Twist-Chair	Projects substituents into novel 3D space vectors.
Fsp3​ Contribution	Moderate	High	Improves aqueous solubility and metabolic stability[3].
hERG Liability	Often High	Reduced	Alters spatial geometry of the basic nitrogen, reducing off-target channel blockade[2].
Functionalization	Limited to N1/N4	N1, N4, and C6 (via ketone)	The 6-oxo group allows for the creation of new stereocenters and branching.

Orthogonal Reactivity & Synthetic Workflows

The true power of tert-butyl 6-oxo-1,4-diazepane-1-carboxylate lies in its orthogonal reactivity. The molecule features three distinct sites for modification, each addressable under different chemical conditions without interfering with the others.

• N1-Position (Boc-Protected): The tert-butyloxycarbonyl (Boc) group is stable to bases and nucleophiles but easily removed under acidic conditions (e.g., Trifluoroacetic acid or HCl).

• N4-Position (Secondary Amine): If unprotected, this nitrogen can undergo rapid alkylation, acylation, or sulfonylation. (Note: In di-Boc variants like di-tert-butyl 6-oxo-1,4-diazepane-1,4-dicarboxylate[4], both nitrogens are protected, allowing exclusive focus on the C6 position).

• C6-Position (Ketone): The 6-oxo group is primed for reductive amination, Grignard additions, or Wittig olefinations.

Caption: Orthogonal synthetic workflow of the 6-oxo-1,4-diazepane scaffold in drug design.

Target-Specific Applications in the Literature

The 6-oxo-1,4-diazepane scaffold and its derivatives have been successfully deployed across diverse therapeutic areas:

• Oncology (Farnesyltransferase Inhibitors): Researchers utilized the 1,4-diazepane scaffold to develop potent Farnesyltransferase (FTase) inhibitors targeting hormone-resistant prostate cancer. The flexibility of the diazepane ring allowed for the precise positioning of hydrophobic substituents, resulting in nanomolar affinity for the FTase enzyme and significant disruption of microtubule organization in PC3 and DU145 cell lines[5].

• Immunology (LFA-1 Antagonists): A combinatorial library based on 1,4-diazepane-2-ones was designed to target the L-site pocket of the LFA-1 I-domain. The nonplanar nature of the diazepane scaffold was crucial for creating high-affinity antagonists ( IC50​ values of 70–110 nM) that disrupt the LFA-1/ICAM-1 interaction, a key pathway in inflammatory diseases[6].

• Neurology (CB2 Agonists & Sigma Ligands): High-throughput screening identified 1,4-diazepanes as highly selective Cannabinoid receptor 2 (CB2) agonists. Medicinal chemists optimized the scaffold to improve metabolic stability in liver microsomes while maintaining target selectivity[3]. Similarly, ring-expanded diazepane derivatives have shown high affinity for Sigma receptors, demonstrating safe cytotoxicity profiles and potent antioxidant activity[7].

Caption: Pharmacodynamic mechanism of action of diazepane-derived ligands at target receptors.

Experimental Protocol: C6-Reductive Amination Workflow

To utilize the 6-oxo group effectively, reductive amination is the most common protocol. The following methodology is designed as a self-validating system, ensuring that intermediate iminium formation and subsequent reduction are strictly controlled to prevent over-reduction or side reactions.

Objective

To convert the C6-ketone of tert-butyl 6-oxo-1,4-diazepane-1-carboxylate into a substituted amine, creating a highly functionalized 3D pharmacophore.

Reagents

• tert-Butyl 6-oxo-1,4-diazepane-1-carboxylate (1.0 eq)

• Primary Amine ( R−NH2​ ) (1.2 eq)

• Sodium triacetoxyborohydride (STAB) (1.5 eq)

• Glacial Acetic Acid (AcOH) (1.0 eq)

• Anhydrous 1,2-Dichloroethane (DCE)

Step-by-Step Methodology & Causality

• Imine Formation: Dissolve the diazepane scaffold and the primary amine in anhydrous DCE under an inert argon atmosphere. Add glacial AcOH dropwise.

  • Causality: The addition of AcOH mildly protonates the C6-ketone oxygen. This increases the electrophilicity of the carbonyl carbon, facilitating nucleophilic attack by the primary amine to form a transient iminium ion. Stir at room temperature for 2 hours.

• Selective Reduction: Cool the reaction mixture to 0°C using an ice bath. Add STAB portion-wise over 15 minutes.

  • Causality: STAB is a mild, sterically hindered reducing agent. Unlike sodium borohydride, STAB selectively reduces the highly reactive iminium ion without reducing the unreacted C6-ketone or cleaving the Boc protecting group.

• Reaction Quench: After allowing the mixture to warm to room temperature and stir for 12 hours, quench the reaction by slowly adding saturated aqueous NaHCO3​ .

  • Causality: The weak base neutralizes the acetic acid and safely decomposes any unreacted hydride reagent, preventing the formation of unwanted side products during the extraction phase.

• Extraction and Validation: Extract the aqueous layer three times with Dichloromethane (DCM). Combine the organic layers, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

  • Self-Validation Step: Analyze the crude mixture via LC-MS. The disappearance of the starting material mass ( [M+H]+=215.26 for the mono-Boc scaffold) and the appearance of the target amine mass confirms successful conversion. Purify via silica gel flash chromatography.

Conclusion

The "mechanism of action" of tert-butyl 6-oxo-1,4-diazepane-1-carboxylate in drug design is its unparalleled ability to act as a 3D architectural foundation. By providing a flexible, sp3 -rich core with orthogonal handles for functionalization, it allows medicinal chemists to circumvent the limitations of planar aromatics. Whether mitigating hERG toxicity, accessing deep enzymatic pockets, or improving metabolic stability, the 1,4-diazepane scaffold remains a critical tool in the modern drug discovery pipeline.

References

• Synthesis and Biological Evaluation of Novel Homopiperazine Derivatives as Anticancer Agents Scientific Research Publishing (SCIRP) URL:[Link]

• Potent Farnesyltransferase Inhibitors with 1,4-Diazepane Scaffolds as Novel Destabilizing Microtubule Agents in Hormone-Resistant Prostate Cancer Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• Discovery of Spirofused Piperazine and Diazepane Amides as Selective Histamine-3 Antagonists with in Vivo Efficacy in a Mouse Model of Cognition Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• 1,4-Diazepane-2-ones as novel inhibitors of LFA-1 Bioorganic & Medicinal Chemistry Letters - ScienceDirect URL:[Link]

• 1,4-Diazepane compounds as potent and selective CB2 agonists: optimization of metabolic stability PubMed - National Institutes of Health URL:[Link]

• Synthesis and biological activity of novel 1,4-diazepane derivatives as factor Xa inhibitor with potent anticoagulant and antithrombotic activity PubMed - National Institutes of Health URL:[Link]

• Synthesis, Cytotoxicity Evaluation, and Computational Insights of Novel 1,4-Diazepane-Based Sigma Ligands ACS Medicinal Chemistry Letters - ACS Publications URL:[Link]

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cas number and molecular weight of tert-butyl 6-oxo-1,4-diazepane-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry and drug discovery, the strategic use of scaffolds that offer three-dimensional complexity and desirable physicochemical properties is paramount. Among these, saturated heterocyclic systems have gained significant attention. This guide provides a comprehensive technical overview of tert-butyl 5-oxo-1,4-diazepane-1-carboxylate , a valuable building block in the synthesis of novel therapeutics. This compound, featuring a seven-membered diazepane ring with a ketone functionality and a tert-butyloxycarbonyl (Boc) protecting group, serves as a versatile intermediate for creating diverse molecular architectures, particularly in the realm of neuroscience and beyond.

The diazepine scaffold is a privileged structure in medicinal chemistry, most famously represented by the anxiolytic drug diazepam (Valium).[1] These seven-membered rings offer a flexible yet constrained conformation that can effectively mimic peptide turns and present substituents in a well-defined spatial arrangement, making them ideal for targeting a wide range of biological macromolecules.[2] The introduction of an oxo group and a Boc-protected nitrogen atom within the 1,4-diazepane framework, as seen in the title compound, provides orthogonal handles for further chemical modifications, enabling the construction of complex molecules with tailored pharmacological profiles.

This whitepaper will delve into the fundamental properties, synthesis, purification, and characterization of tert-butyl 5-oxo-1,4-diazepane-1-carboxylate. Furthermore, it will explore its applications in drug development, supported by established protocols and safety guidelines, to serve as an authoritative resource for researchers in the field.

Core Properties

The fundamental physicochemical properties of tert-butyl 5-oxo-1,4-diazepane-1-carboxylate are summarized in the table below. It is crucial to note that while the user's initial query referred to this compound as "tert-butyl 6-oxo-1,4-diazepane-1-carboxylate," the scientifically accepted nomenclature and the registered CAS number correspond to the 5-oxo isomer.

Property	Value	Source
Chemical Name	tert-butyl 5-oxo-1,4-diazepane-1-carboxylate	[3][4]
CAS Number	190900-21-1	[3][5][6]
Molecular Formula	C₁₀H₁₈N₂O₃	[6]
Molecular Weight	214.26 g/mol	[4]
Appearance	White to yellow solid	[3]
Purity	Typically ≥95%	[4]

Synthesis and Purification

The synthesis of tert-butyl 5-oxo-1,4-diazepane-1-carboxylate typically involves a multi-step process that begins with the formation of the core 1,4-diazepan-5-one ring, followed by the introduction of the Boc protecting group.

Synthetic Pathway

A common synthetic approach involves the cyclization of a suitable linear precursor. One plausible route begins with the reaction of a protected amino acid derivative with a bifunctional amine, followed by intramolecular cyclization to form the diazepanone ring. The final step is the protection of the free amine with di-tert-butyl dicarbonate (Boc₂O).

A generalized synthetic workflow for tert-butyl 5-oxo-1,4-diazepane-1-carboxylate.

Experimental Protocol: Boc Protection of 1,4-diazepan-5-one

This protocol outlines the general procedure for the N-Boc protection of the 1,4-diazepan-5-one core.[7]

• Dissolution: Dissolve 1,4-diazepan-5-one (1.0 equivalent) in a suitable solvent such as dichloromethane (DCM) or a mixture of dioxane and water.

• Base Addition: Add a suitable base, such as triethylamine (1.5 equivalents), to the solution and stir.[8]

• Reagent Addition: Slowly add di-tert-butyl dicarbonate (Boc₂O, 1.1 equivalents) to the stirred solution at room temperature.

• Reaction Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Work-up:

  • If using an organic solvent, wash the reaction mixture sequentially with a mild aqueous acid (e.g., 5% citric acid solution), water, and brine.[8]

  • If using a biphasic system, separate the aqueous layer and extract it multiple times with an organic solvent like ethyl acetate.[8]

• Isolation: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification

The crude tert-butyl 5-oxo-1,4-diazepane-1-carboxylate can be purified by the following methods:

• Column Chromatography: Purification on silica gel using a gradient of ethyl acetate in hexanes is a common method to isolate the product with high purity.

• Recrystallization: If the crude product is a solid, recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) can be an effective purification technique.[9]

Analytical Characterization

Thorough analytical characterization is essential to confirm the identity and purity of the synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the tert-butyl group (a singlet at approximately 1.4-1.5 ppm), and multiplets for the methylene protons of the diazepane ring.

• ¹³C NMR: The carbon NMR spectrum will display a signal for the carbonyl carbon of the ketone (around 200-210 ppm), the carbamate carbonyl (around 155 ppm), the quaternary carbon of the tert-butyl group (around 80 ppm), and the methyl carbons of the tert-butyl group (around 28 ppm), in addition to the signals for the diazepane ring carbons.

Mass Spectrometry (MS)

Mass spectrometry is a crucial tool for confirming the molecular weight of the compound. The expected adducts in the mass spectrum would be:

Adduct	Calculated m/z
[M+H]⁺	215.1390
[M+Na]⁺	237.1210

These values are predicted based on the molecular formula C₁₀H₁₈N₂O₃.[11]

Applications in Drug Discovery and Development

The unique structural features of tert-butyl 5-oxo-1,4-diazepane-1-carboxylate make it a valuable intermediate in the synthesis of a wide array of biologically active molecules. The diazepine core is a key component in many central nervous system (CNS) active agents.[1][12]

Scaffold for CNS-Active Agents

The 1,4-diazepine scaffold is a well-established pharmacophore for targeting GABAₐ receptors, which are the primary inhibitory neurotransmitter receptors in the brain.[1][13] Modulation of these receptors is a key mechanism for anxiolytic, anticonvulsant, and sedative effects.[14][15] The title compound provides a platform to develop novel diazepine-based therapeutics with potentially improved selectivity and pharmacokinetic profiles.

Versatility in Synthesis

The ketone functionality and the Boc-protected amine offer orthogonal handles for further chemical elaboration.

Potential synthetic modifications of the core scaffold.

• Ketone Chemistry: The carbonyl group at the 5-position can undergo a variety of transformations, including reductive amination to introduce new substituents, Wittig reactions to form exocyclic double bonds, and Grignard reactions to generate tertiary alcohols.

• Amine Chemistry: The Boc group can be readily removed under acidic conditions (e.g., trifluoroacetic acid in DCM) to reveal a secondary amine at the 1-position.[7] This free amine can then be further functionalized through acylation, alkylation, or sulfonylation to build molecular complexity and modulate biological activity.

Stability, Storage, and Safety

Stability and Storage

As with many Boc-protected compounds, tert-butyl 5-oxo-1,4-diazepane-1-carboxylate requires proper handling and storage to maintain its integrity.

• Storage Conditions: It should be stored in a tightly sealed container in a cool, dry, and well-ventilated place, away from heat and direct sunlight.[16] Refrigeration is often recommended for long-term storage.

• Incompatibilities: Avoid contact with strong oxidizing agents and strong acids, as the latter will cleave the Boc protecting group.[14]

• Moisture Sensitivity: While generally stable, prolonged exposure to moisture should be avoided to prevent potential hydrolysis of the carbamate linkage.

Safety and Handling

Standard laboratory safety precautions should be observed when handling this compound.

• Personal Protective Equipment (PPE): Wear appropriate protective clothing, including chemical-resistant gloves, safety goggles, and a lab coat.[14][17]

• Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.[14][18]

• First Aid Measures:

  • In case of skin contact: Immediately wash with plenty of soap and water.[17]

  • In case of eye contact: Rinse cautiously with water for several minutes.[14]

  • If inhaled: Move the person to fresh air.[14]

  • If swallowed: Rinse mouth and seek medical attention.[14]

It is important to consult the specific Safety Data Sheet (SDS) for detailed information on hazards and handling procedures.[14][16][17]

Conclusion

tert-Butyl 5-oxo-1,4-diazepane-1-carboxylate is a strategically important building block for the synthesis of novel compounds with potential therapeutic applications, particularly in the field of neuroscience. Its diazepane core provides a valuable three-dimensional scaffold, while the orthogonal protecting group and ketone functionality allow for diverse and controlled chemical modifications. A thorough understanding of its synthesis, characterization, and handling, as detailed in this guide, is essential for its effective utilization in drug discovery and development programs. The continued exploration of derivatives from this versatile intermediate holds promise for the discovery of next-generation therapeutics.

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• Safety D
• SAFETY D
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• Safety Data Sheet 1. Product and company identification 2.
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• 1,4-Benzodiazepines and New Derivatives: Description, Analysis, and Organic Synthesis. Molecules.
• Industrial Production of tert-Butyl-4-oxoazepane-1-carboxylate. Organic Process Research & Development.
• An In-depth Technical Guide to the Boc Protection Mechanism for Amines. BenchChem.
• Multicomponent Synthesis of Diverse 1,4-Benzodiazepine Scaffolds.
• Brain's Own 'Valium' Discovered. TIME.

• 5-oxo-[1][14]diazepane-1-carboxylic acid tert-butyl ester. PubChemLite.

• SAFETY D
• Diazepam Accelerates GABAAR Synaptic Exchange and Alters Intracellular Trafficking. Frontiers in Molecular Neuroscience.
• New 2,3-Benzodiazepine Derivative: Synthesis, Activity on Central Nervous System, and Toxicity Study in Mice. Pharmaceuticals.
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• tert-Butyl 5-oxo-1,4-diazepane-1-carboxyl
• VI. 1H and 13C NMR Spectra. Rsc.org.
• tert-Butyl 5-oxo-1,4-diazepane-1-carboxyl
• Simultaneous Deprotection and Purification of BOC-amines Based on Ionic Resin Capture. The Journal of Organic Chemistry.
• Discovery of tert-Butyl Ester Based 6-Diazo-5-oxo-l-norleucine Prodrugs for Enhanced Metabolic Stability and Tumor Delivery. Journal of Medicinal Chemistry.
• A Practical Synthesis of (S)-tert-Butyl 3-Methyl-1,4-diazepane-1-carboxylate, the Key Intermediate of Rho–Kinase Inhibitor K-115.
• tert-butyl 6-iodo-5-oxo-1,4-diazepane-1-carboxyl
• Technical Support Information Bulletin 1184 - Attaching Boc Protecting Groups With BOC-ON. Attaching Boc Protecting Groups With BOC-ON.
• Application Note – N-Boc protection. Synple Chem.

• Synthesis of 1,4-Diazepanes and Benzo[b][1][14]diazepines by a Domino Process Involving the In Situ Generation of an Aza-Nazarov Reagent. The Journal of Organic Chemistry.

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• tert-butyl 5-oxo-1,4-diazepane-1-carboxylate｜CAS 190900-21-1. ChemicalBook (Japanese).
• Synthesis of chiral 1,4-oxazepane-5-carboxylic acids from polymer-supported homoserine. RSC Advances.
• Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-C
• EP2818463A1 - Production method of 1,4-diazepane derivatives.
• Stereoselective Alkylation of N-Boc-Protected-5-substituted δ-Lactams: Synthesis of α,δ-Disubstituted δ-Amino Acids.
• A mild, copper-catalysed amide deprotection strategy: use of tert-butyl as a protecting group.
• Boc-Protected Amines via a Mild and Efficient One-Pot Curtius Rearrangement. Organic Letters.

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Protocols & Analytical Methods

Application Note: Step-by-Step Synthesis Protocol for tert-Butyl 6-oxo-1,4-diazepane-1-carboxylate

Target Audience: Synthetic Chemists, Medicinal Chemistry Researchers, and Drug Development Professionals. Document Type: Advanced Methodology & Protocol Guide

Executive Summary & Mechanistic Rationale

The 1,4-diazepane (homopiperazine) core is a privileged scaffold in medicinal chemistry, frequently utilized in the development of kinase inhibitors, GPCR ligands, and advanced neuroactive agents [3]. Specifically, tert-butyl 6-oxo-1,4-diazepane-1-carboxylate (1-Boc-6-oxohomopiperazine) serves as a highly versatile building block, allowing for downstream functionalization at the C6 position (e.g., reductive amination, Grignard addition) while leaving the N4 position available for further derivatization.

The Orthogonal Protection Strategy (The "Why"): As a Senior Application Scientist, I must emphasize a critical pitfall in this synthesis: direct oxidation of 1-Boc-6-hydroxy-1,4-diazepane is highly prone to failure. If the secondary amine at the N4 position is left unprotected during oxidation, it will rapidly undergo intramolecular condensation with the nascent C6-ketone. This transannular reaction generates undesirable bicyclic hemiaminals or imine polymers [1]. Furthermore, free secondary amines can competitively react with oxidants to form N-oxides.

To circumvent this, our protocol employs a robust orthogonal protection sequence . We utilize a transient Carboxybenzyl (Cbz) group to mask the N4 amine. Once the C6-alcohol is safely oxidized to the ketone using mild Dess-Martin Periodinane (DMP) [2], the Cbz group is selectively removed via catalytic hydrogenolysis, leaving the Boc group and the ketone fully intact. This strategy ensures a self-validating, high-yield synthetic system.

Synthesis Workflow Visualization

Fig 1: Orthogonal synthesis workflow for tert-butyl 6-oxo-1,4-diazepane-1-carboxylate.

Materials and Reagents

Note: Use anhydrous solvents unless otherwise specified to prevent premature reagent hydrolysis.

Reagent / Material	MW ( g/mol )	Equivalents	Function in Synthesis
1,4-diazepan-6-ol	116.16	2.5	Starting Material
Benzyl chloroformate (Cbz-Cl)	170.60	1.0	N4 Protecting Group
Di-tert-butyl dicarbonate (Boc₂O)	218.25	1.1	N1 Protecting Group
Dess-Martin Periodinane (DMP)	424.14	1.5	Mild Oxidant
Triethylamine (Et₃N)	101.19	2.0 - 3.0	Acid Scavenger / Base
10% Palladium on Carbon (Pd/C)	N/A	10% w/w	Hydrogenolysis Catalyst
Dichloromethane (DCM)	84.93	Solvent	Primary Reaction Solvent

Step-by-Step Experimental Methodologies

Step 1: Selective Mono-Cbz Protection

Causality Note: 1,4-diazepan-6-ol is a symmetric diamine. To statistically maximize mono-protection and suppress di-Cbz formation, the electrophile (Cbz-Cl) must be added slowly to a large excess of the diamine.

• Preparation: Dissolve 1,4-diazepan-6-ol (2.5 equiv) in anhydrous DCM (0.1 M relative to the diamine) in a round-bottom flask equipped with a magnetic stirrer. Cool the solution to 0 °C using an ice bath.

• Addition: Add Et₃N (2.0 equiv). Load Cbz-Cl (1.0 equiv) into a syringe pump and add it dropwise to the vigorously stirring solution over a period of 2 hours.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for an additional 4 hours.

• Acid-Base Extraction (Critical Step): Concentrate the DCM in vacuo. Dissolve the crude residue in water and adjust the pH to 4.0 using 1M HCl. Wash the aqueous layer with Ethyl Acetate (EtOAc) twice to remove any di-Cbz byproduct. Next, adjust the aqueous layer to pH 10.0 using 2M NaOH, and extract thoroughly with DCM (3x). Dry the combined DCM layers over Na₂SO₄ and concentrate to yield 1-Cbz-1,4-diazepan-6-ol .

Step 2: Boc Protection of the Secondary Amine

• Preparation: Dissolve the intermediate 1-Cbz-1,4-diazepan-6-ol (1.0 equiv) in DCM (0.2 M).

• Reaction: Add Et₃N (1.5 equiv) followed by Boc₂O (1.1 equiv) in one portion. Stir at room temperature for 12 hours.

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Separate the layers and wash the organic layer with 1M HCl, followed by brine. Dry over Na₂SO₄, filter, and concentrate to yield 1-Boc-4-Cbz-1,4-diazepan-6-ol .

Step 3: Dess-Martin Oxidation of the Secondary Alcohol

Causality Note: We utilize DMP over Swern conditions to avoid stringent cryogenic requirements (-78 °C) and minimize epimerization or side reactions [2]. Adding a stoichiometric drop of water accelerates the DMP oxidation via the formation of a more reactive hydrate complex.

• Preparation: Dissolve 1-Boc-4-Cbz-1,4-diazepan-6-ol (1.0 equiv) in DCM (0.1 M). Add water (1.1 equiv) and stir vigorously for 5 minutes.

• Oxidation: Cool the mixture to 0 °C. Add DMP (1.5 equiv) portion-wise. Remove the ice bath and stir at room temperature for 2 hours.

• Quench & Workup: Pour the reaction mixture into a 1:1 solution of saturated aqueous Na₂S₂O₃ and saturated aqueous NaHCO₃. Stir vigorously for 30 minutes until the organic layer is clear (this destroys excess oxidant and removes iodine byproducts). Extract with DCM, wash with brine, dry over Na₂SO₄, and concentrate. Purify via silica gel chromatography (Hexanes/EtOAc) to yield 1-Boc-4-Cbz-6-oxo-1,4-diazepane .

Step 4: Catalytic Hydrogenolysis of the Cbz Group

Causality Note: The C6-ketone is stable to mild catalytic hydrogenation, allowing selective cleavage of the Cbz group to reveal the target secondary amine, which is a critical precursor for advanced functionalized inhibitors [4].

• Preparation: Dissolve 1-Boc-4-Cbz-6-oxo-1,4-diazepane (1.0 equiv) in Methanol (0.1 M).

• Catalyst Addition: Carefully add 10% Pd/C (10% by weight of the starting material) under an argon atmosphere.

• Hydrogenation: Evacuate the flask and backfill with Hydrogen gas (H₂) three times. Stir the suspension vigorously under an H₂ balloon (1 atm) at room temperature for 4 hours.

• Filtration: Safety Warning: Pd/C is pyrophoric when dry. Filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the Celite pad thoroughly with Methanol.

• Isolation: Concentrate the filtrate in vacuo to afford the final product, tert-butyl 6-oxo-1,4-diazepane-1-carboxylate , as a stable free base (or treat with 1M HCl in dioxane to isolate as the hydrochloride salt).

Analytical Characterization & Quality Control

To ensure the integrity of the self-validating system, perform the following QC checks on the final product:

Analytical Technique	Target Specification / Expected Result	Diagnostic Significance
TLC (DCM:MeOH 9:1)	Rf ~ 0.35; Ninhydrin Active (Stains Pink/Red)	Confirms the successful removal of the Cbz group (revealing the free secondary amine).
LC-MS (ESI+)	m/z[M+H]⁺ = 215.1	Validates the molecular weight of the target compound (C₁₀H₁₈N₂O₃).
¹H NMR (400 MHz, CDCl₃)	Absence of the C6-methine proton (~3.8 ppm); appearance of characteristic AB doublets for the ketone alpha-protons (~2.5-3.0 ppm).	Confirms complete oxidation of the alcohol to the ketone.
¹³C NMR (100 MHz, CDCl₃)	Peak at ~208 ppm	Confirms the presence of the C6 carbonyl carbon.

References

• Title: Processes for preparing a diazabicyclooctane compound (US10556905B2)

• Title: Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones Source: ACS Publications (Journal of Organic Chemistry) URL: [Link]

• Title: 1,4-Benzodiazepines and New Derivatives: Description, Analysis, and Organic Synthesis Source: IntechOpen URL: [Link]

• Title: Furin inhibitors (US11773078B2)

Application Note: tert-Butyl 6-oxo-1,4-diazepane-1-carboxylate as a Peptidomimetic Building Block

Executive Summary & Structural Rationale

The development of molecules capable of targeting protein-protein interactions (PPIs) remains a formidable challenge in modern drug discovery. Because a high percentage of PPIs are mediated by defined secondary structures—such as α -helices and β -/ γ -turns—peptidomimetics that reproduce these conformational components are invaluable[1.4].

tert-Butyl 6-oxo-1,4-diazepane-1-carboxylate (CAS 1508624-84-7) is a highly versatile, conformationally constrained 7-membered heterocyclic building block. Its structural architecture provides three distinct, orthogonal vectors for synthetic diversification:

• C6-Ketone: Acts as an electrophilic handle for reductive amination or deoxofluorination, allowing the introduction of amino acid side chains or metabolically stable gem-difluoro groups.

• N4-Secondary Amine: A nucleophilic site ready for immediate acylation, alkylation, or sulfonylation to extend the peptidomimetic backbone.

• N1-Boc Protected Amine: Provides orthogonal protection, ensuring regiocontrol during N4 and C6 modifications, and can be selectively deprotected for subsequent chain elongation.

By restricting the backbone dihedral angles, the 1,4-diazepane core effectively mimics the geometry of peptide reverse turns. This scaffolding strategy has been successfully deployed in the synthesis of γ -turn-like libraries and in the development of small-molecule inhibitors targeting critical PPIs, such as the SARS-CoV-2 Spike-ACE2 interaction and LFA-1 inhibition[1.4, 2.1].

Fig 1: Logic flow for designing PPI inhibitors using 1,4-diazepane peptidomimetics.

Mechanistic Insights & Causality in Experimental Design

Why use the 1,4-Diazepane Core?

Linear peptides often suffer from poor oral bioavailability and rapid proteolytic degradation. Cyclization into a 7-membered diazepane ring locks the amide bonds into a rigidified conformation. When functionalized at the C6 position, the scaffold projects substituents in a spatial orientation that closely overlays with the i+1 and i+2 residues of a native γ -turn[2.1].

The Role of Orthogonal Protection

The presence of the tert-butyloxycarbonyl (Boc) group at N1 is not merely for solubility; it is a critical mechanistic requirement. The nitrogen atoms of the 1,4-diazepane ring are highly nucleophilic. During aggressive transformations like deoxofluorination at the C6-ketone, an unprotected secondary amine would rapidly react with the fluorinating agent (e.g., DAST), leading to complex mixtures and ring-contracted byproducts. The N1-Boc group prevents these side reactions, ensuring fluorination occurs strictly at the C6-carbonyl[2.5].

Managing Reductive Amination Causality

When converting the C6-ketone into an amine to mimic an amino acid side chain, reductive amination using Sodium Triacetoxyborohydride ( NaBH(OAc)3​ ) is preferred over Sodium Cyanoborohydride ( NaBH3​CN ) due to its milder nature and lower toxicity. A critical procedural causality here is the pre-equilibration of the ketone and the primary amine before the addition of the reducing agent. If the reducing agent is added too early, it will prematurely reduce the C6-ketone to a secondary alcohol, severely depressing the yield of the desired dipeptide isostere.

Quantitative Data Summary

The table below summarizes the typical reaction parameters and expected outcomes when functionalizing tert-butyl 6-oxo-1,4-diazepane-1-carboxylate across its three primary vectors.

Modification Site	Reaction Type	Reagents & Conditions	Typical Yield	Peptidomimetic Application
C6 Ketone	Reductive Amination	R-NH2​ , NaBH(OAc)3​ , DCE, RT	65–85%	Introduction of chiral amino acid side chains (dipeptide isosteres).
C6 Ketone	Deoxofluorination	DAST or Deoxo-Fluor®, DCM, -78 °C to RT	50–70%	Enhancement of lipophilicity and metabolic stability ( CF2​ group)[2.5].
N4 Amine	Acylation / Coupling	R-COOH , HATU, DIPEA, DMF	80–95%	N-terminal chain elongation or capping.
N1 Carbamate	Boc Deprotection	20% TFA in DCM, or 4M HCl in Dioxane	>95%	C-terminal chain elongation or scaffold release.

Workflows and Visualizations

Fig 2: Orthogonal functionalization workflow for 1,4-diazepan-6-one scaffolds.

Step-by-Step Experimental Protocols

Protocol A: Reductive Amination at the C6-Ketone

This protocol details the installation of an amino acid ester at the C6 position to create a conformationally rigid dipeptide isostere.

Materials:

• tert-Butyl 6-oxo-1,4-diazepane-1-carboxylate (1.0 eq)

• Primary amine (e.g., L-Valine methyl ester hydrochloride) (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (1.2 eq, if using an amine hydrochloride salt)

• Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) (1.5 eq)

• 1,2-Dichloroethane (DCE) (Anhydrous)

• Glacial acetic acid (Catalytic, 0.1 eq)

Step-by-Step Methodology:

• Imine Pre-equilibration: In an oven-dried round-bottom flask under nitrogen, dissolve the primary amine hydrochloride (1.1 eq) in anhydrous DCE (0.2 M). Add DIPEA (1.2 eq) dropwise and stir for 10 minutes to liberate the free base.

• Ketone Addition: Add tert-butyl 6-oxo-1,4-diazepane-1-carboxylate (1.0 eq) followed by a catalytic amount of glacial acetic acid (0.1 eq). Stir the mixture at room temperature for 2 hours. Causality Note: This pre-equilibration step is mandatory to ensure complete imine formation, preventing the direct reduction of the ketone to a non-productive C6-alcohol.

• Reduction: Cool the reaction mixture to 0 °C. Add NaBH(OAc)3​ (1.5 eq) in three portions over 15 minutes. Allow the reaction to slowly warm to room temperature and stir for 12 hours.

• Self-Validation (Monitoring): Monitor the reaction via LC-MS. The reaction is complete when the starting material peak vanishes and the M+1 peak corresponding to the alkylated product dominates.

• Quenching & Extraction: Quench the reaction by slowly adding saturated aqueous NaHCO3​ until gas evolution ceases (pH ~8). Extract the aqueous layer with Dichloromethane ( 3×15 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify the crude product via flash column chromatography (Hexane/EtOAc gradient).

Protocol B: Deoxofluorination at the C6-Ketone (Synthesis of 6,6-Difluoro-1,4-diazepane)

Replacing the ketone with a gem-difluoro group significantly enhances the metabolic stability and lipophilicity of the peptidomimetic scaffold[2.5]. Prior to this step, ensure the N4 position is protected (e.g., via acylation) to prevent unwanted fluorination of the secondary amine.

Materials:

• N1-Boc-N4-Acyl-1,4-diazepan-6-one (1.0 eq)

• Diethylaminosulfur trifluoride (DAST) or Deoxo-Fluor® (1.5 eq)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Preparation: Under a strict argon atmosphere, dissolve the protected 1,4-diazepan-6-one (1.0 eq) in anhydrous DCM (0.1 M). Causality Note: DAST is highly sensitive to moisture; trace water will rapidly hydrolyze the reagent into corrosive HF gas, destroying the Boc group and the starting material.

• Cooling: Submerge the reaction flask in a dry ice/acetone bath to reach -78 °C.

• Reagent Addition: Slowly add DAST (1.5 eq) dropwise over 15 minutes. Causality Note: Slow addition at cryogenic temperatures controls the highly exothermic reaction profile and suppresses the formation of vinyl monofluoride byproducts[2.5].

• Reaction: Stir at -78 °C for 1 hour, then remove the cooling bath and allow the mixture to slowly warm to room temperature. Stir for an additional 12-24 hours.

• Self-Validation (Monitoring): Extract a 10 μ L aliquot, quench in NaHCO3​ , extract with EtOAc, and analyze via TLC (visualized with ninhydrin or KMnO4​ ) or LC-MS to confirm the disappearance of the ketone.

• Quenching: Cool the reaction back to 0 °C. CAUTION: Slowly and dropwise, add saturated aqueous NaHCO3​ to quench excess DAST. Vigorous bubbling ( CO2​ evolution) will occur.

• Workup: Separate the organic layer. Extract the aqueous layer with DCM ( 2×20 mL). Wash the combined organics with brine, dry over MgSO4​ , and concentrate. Purify via silica gel chromatography.

References

• Peptidomimetic small-molecule inhibitors of 3CLPro activity and Spike-ACE2 interaction. ChemRxiv. Available at: [Link]

• Three-Component Synthesis of 1,4-Diazepin-5-ones and the Construction of γ-Turn-like Peptidomimetic Libraries. ACS Combinatorial Science. Available at: [Link]

Technical Notes & Optimization

Technical Support Center: Purification of tert-butyl 6-oxo-1,4-diazepane-1-carboxylate

Welcome to the technical support center for tert-butyl 6-oxo-1,4-diazepane-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common purification challenges encountered with this key synthetic intermediate. Here, we move beyond generic protocols to offer a deeper understanding of the "why" behind the "how," ensuring you can adapt and overcome even the most persistent impurities in your batches.

Introduction: The Challenge of Purity

tert-Butyl 6-oxo-1,4-diazepane-1-carboxylate is a valuable building block in medicinal chemistry, often utilized in the synthesis of a variety of therapeutic agents. Its seven-membered ring and protected amine functionality make it a versatile scaffold. However, its synthesis, which often involves the cyclization of amino acid derivatives, can lead to a range of process-related impurities. These can include unreacted starting materials, byproducts from side reactions, and degradation products. Achieving high purity is critical for downstream applications, where even trace impurities can interfere with subsequent reactions or compromise the biological activity and safety of the final compound.

This guide provides a structured approach to identifying and removing these impurities, ensuring the integrity of your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities I should expect in my crude batches of tert-butyl 6-oxo-1,4-diazepane-1-carboxylate?

A1: Based on common synthetic routes, which often involve Boc-protected amino acid precursors, you are likely to encounter the following classes of impurities:

• Unreacted Starting Materials: Depending on the specific synthetic pathway, these could include linear amino acid esters or partially cyclized intermediates.

• Side-Reaction Byproducts:

  • Pyroglutamate Derivatives: If glutamic acid precursors are used, N-terminal cyclization can occur, leading to pyroglutamate-related impurities.[1][2]

  • Aspartimide Derivatives: When using aspartic acid precursors, intramolecular cyclization can form a five-membered aspartimide ring.[2][3]

  • Dimerization Products: Diazepanones have the potential to form dimers under certain reaction conditions.

• Degradation Products:

  • Boc-Deprotected Analog: Premature cleavage of the tert-butoxycarbonyl (Boc) protecting group can occur in the presence of strong acids, leading to the formation of 6-oxo-1,4-diazepane. The Boc group is designed to be stable to many reagents but is labile to acid.[4]

  • Hydrolysis Products: The lactam ring can be susceptible to hydrolysis, especially under strong acidic or basic conditions, leading to the corresponding ring-opened amino acid.

Q2: My crude product is a persistent oil and won't solidify. How can I induce crystallization for purification?

A2: "Oiling out" is a common issue with Boc-protected compounds. Here are several strategies to address this:

• High-Vacuum Drying: Ensure all residual solvents from the work-up (e.g., ethyl acetate, dichloromethane) are completely removed. Drying under high vacuum, sometimes with gentle warming (30-40°C), can produce a foam or a viscous oil that is more amenable to crystallization.

• Trituration: Add a non-polar solvent in which your product is insoluble, such as hexanes or diethyl ether. Stir vigorously with a spatula, scratching the side of the flask. This can break up the oil and induce nucleation.

• Seed Crystals: If you have a small amount of pure, solid material from a previous batch, adding a single seed crystal to the oil can initiate crystallization.

• Solvent-Antisolvent Crystallization: Dissolve the oil in a minimal amount of a "good" solvent (e.g., ethyl acetate, acetone) and then slowly add a "poor" or "anti-solvent" (e.g., hexanes, heptane) with stirring until the solution becomes persistently cloudy. Add a drop or two of the good solvent to clarify, and then allow the solution to cool slowly.

Q3: I'm seeing multiple spots on my TLC. How do I choose the right purification method?

A3: The choice between recrystallization and column chromatography depends on the nature and separation of the impurities on the TLC plate.

• Recrystallization is preferred if:

  • Your desired product is the major spot and is well-separated from minor impurities.

  • You are dealing with a large quantity of material, as it is often more scalable.

• Column chromatography is necessary if:

  • The impurities have similar polarity (close Rf values) to your product.

  • Your product is an oil or a low-melting solid that is difficult to recrystallize.

  • There are multiple impurities present in significant amounts.[5]

A general workflow for deciding on a purification strategy is outlined below:

Sources

• 1. BOC Protection and Deprotection [bzchemicals.com]
• 2. peptide.com [peptide.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Boc-Protected Amino Groups [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Boc vs. Cbz Protecting Groups in the Synthesis of 6-oxo-1,4-diazepane

Introduction: The Strategic Importance of 6-oxo-1,4-diazepane and Protecting Group Selection

The 6-oxo-1,4-diazepane scaffold is a privileged seven-membered heterocyclic motif frequently encountered in medicinal chemistry and drug discovery. Its structural features allow for diverse functionalization, making it a valuable building block for developing novel therapeutics targeting a range of diseases. The synthesis of this core structure, however, necessitates precise control over reactive amine functionalities. This control is achieved through the use of protecting groups, which temporarily mask the amines to prevent undesired side reactions during key synthetic steps, such as intramolecular cyclization.

Among the vast arsenal of amine protecting groups, the tert-butoxycarbonyl (Boc) and benzyloxycarbonyl (Cbz or Z) groups are two of the most ubiquitous and well-established choices.[1][2][3] The selection between these two carbamates is a critical decision that can profoundly influence the efficiency, yield, and purity of the final product. This guide provides an in-depth, data-driven comparison of the Boc and Cbz protecting groups specifically within the context of 6-oxo-1,4-diazepane synthesis, offering field-proven insights to guide researchers in making the optimal strategic choice for their synthetic route.

Core Principles: Orthogonality and Chemical Stability

The fundamental difference between the Boc and Cbz groups lies in their deprotection chemistry, a concept known as orthogonality .[1][4] Orthogonal protecting groups can be removed under distinct, non-interfering conditions, which is paramount in complex, multi-step syntheses.

• The Boc Group is characteristically acid-labile . It is stable under basic, nucleophilic, and reductive (catalytic hydrogenation) conditions but is readily cleaved by strong acids like trifluoroacetic acid (TFA) or hydrogen chloride (HCl).[1][4][5]

• The Cbz Group is primarily cleaved under reductive conditions , most commonly via catalytic hydrogenolysis.[5][6] It exhibits robust stability towards both acidic and basic conditions, though it can be susceptible to very strong acids.[1][6]

This inherent orthogonality dictates the strategic application of each group, depending on the other functional groups present within the molecule.

A Comparative Workflow for 6-oxo-1,4-diazepane Synthesis

The synthesis of the 6-oxo-1,4-diazepane ring typically involves the intramolecular cyclization of a linear precursor, such as a suitably substituted 4-amino-2-aminobutanoic acid derivative. The choice of protecting group directly impacts both the cyclization precursor's synthesis and the final deprotection step.

Caption: General synthetic workflow for 6-oxo-1,4-diazepane.

Route 1: The Boc-Protected Pathway

The Boc group is an excellent choice when the synthetic route may involve reductive steps or when a clean, non-chromatographic workup is prioritized.

Reaction Scheme: Boc-Protected Synthesis

Caption: Synthesis of 6-oxo-1,4-diazepane via a Boc-protected intermediate.

Experimental Protocol: Boc Route

Step 1: N-Boc Protection

• Dissolve the diamino precursor (1.0 eq) in dichloromethane (DCM).

• Add a suitable base, such as triethylamine (1.1 eq).

• Cool the mixture to 0 °C and add di-tert-butyl dicarbonate (Boc₂O, 1.05 eq) portion-wise.

• Allow the reaction to warm to room temperature and stir for 4-12 hours until TLC or LC-MS indicates complete consumption of the starting material.

• Perform an aqueous workup to remove the base and salts, and purify by column chromatography if necessary. Typical yields for this step are high (90-98%).[4]

Step 2: Intramolecular Cyclization

• Dissolve the Boc-protected intermediate (1.0 eq) in a polar aprotic solvent like N,N-dimethylformamide (DMF) under an inert atmosphere (N₂ or Ar).

• Add a peptide coupling agent such as HATU (1.2 eq) and a non-nucleophilic base like diisopropylethylamine (DIPEA, 2.0 eq).

• Stir the reaction at room temperature for 12-24 hours. Monitor progress by LC-MS.

• Upon completion, dilute the reaction with ethyl acetate and wash sequentially with aqueous acid, bicarbonate solution, and brine.

• Dry the organic layer, concentrate, and purify the resulting Boc-6-oxo-1,4-diazepane by flash chromatography.

Step 3: Boc Deprotection

• Dissolve the purified Boc-6-oxo-1,4-diazepane (1.0 eq) in DCM.

• Add an excess of trifluoroacetic acid (TFA, typically 20-50% v/v) at 0 °C.[1] Alternatively, use a solution of 4M HCl in 1,4-dioxane.[7][8]

• Stir at room temperature for 1-3 hours.

• Concentrate the mixture in vacuo. The primary byproducts, isobutylene and carbon dioxide, are volatile and easily removed.[4]

• The resulting product is often an ammonium salt (e.g., TFA or HCl salt), which can be used directly or neutralized with a mild base to yield the free amine.

Route 2: The Cbz-Protected Pathway

The Cbz group is preferred when the molecule contains acid-sensitive functionalities that would not survive Boc deprotection.

Reaction Scheme: Cbz-Protected Synthesis

Caption: Synthesis of 6-oxo-1,4-diazepane via a Cbz-protected intermediate.

Experimental Protocol: Cbz Route

Step 1: N-Cbz Protection

• Dissolve the diamino precursor (1.0 eq) in a mixture of water and a miscible organic solvent like dioxane.

• Add a base such as sodium carbonate (Na₂CO₃, 2.5 eq) to maintain a pH between 8-10.

• Cool the solution to 0 °C and add benzyl chloroformate (Cbz-Cl, 1.1 eq) dropwise.

• Stir vigorously for 2-4 hours at 0 °C, then allow to warm to room temperature.

• After completion, perform an acidic workup to remove excess base and isolate the Cbz-protected product, which often crystallizes or can be extracted. Yields are typically high (90-96%).[4]

Step 2: Intramolecular Cyclization

• This step follows the same procedure as described for the Boc-protected intermediate, utilizing a peptide coupling agent to facilitate lactam formation.

Step 3: Cbz Deprotection

• Dissolve the Cbz-6-oxo-1,4-diazepane (1.0 eq) in a suitable solvent such as methanol, ethanol, or ethyl acetate.

• Add a catalytic amount of palladium on carbon (Pd/C, 5-10 mol%).

• Subject the mixture to an atmosphere of hydrogen gas (H₂), either by balloon or in a Parr hydrogenator, at pressures from 1 to 4 atm.

• Stir the reaction at room temperature for 2-16 hours. Monitor carefully, as prolonged reaction times can sometimes lead to side reactions.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Concentrate the filtrate in vacuo. The primary byproduct is toluene, which is non-volatile and may require purification by chromatography or distillation to remove completely.[4]

Data-Driven Performance Comparison

Feature	Boc (tert-butoxycarbonyl)	Cbz (benzyloxycarbonyl)
Protection Reagent	Di-tert-butyl dicarbonate (Boc₂O)	Benzyl chloroformate (Cbz-Cl)
Typical Protection Yield	90-98%[4]	90-96%[4]
Deprotection Conditions	Strong Acid (TFA, HCl)[1][4]	Catalytic Hydrogenolysis (H₂/Pd-C)[1][6]
Deprotection Byproducts	CO₂, Isobutylene (volatile gases)[4]	CO₂, Toluene (non-volatile liquid)[4]
Work-up Complexity	Simple; evaporation of volatiles.	More complex; filtration of catalyst and potential need for chromatography to remove toluene.
Incompatible Groups	Acid-labile groups (e.g., other Boc groups, t-butyl esters, some silyl ethers).	Reducible groups (alkenes, alkynes, nitro groups, benzyl ethers, some aryl halides).[4][9]
Handling/Safety	Boc₂O is a low-melting solid/liquid. TFA and HCl are corrosive.	Cbz-Cl is a corrosive lachrymator. H₂ gas is highly flammable and requires specialized equipment.

Expert Analysis and Recommendation

The choice between Boc and Cbz is not a matter of inherent superiority but of strategic compatibility with the overall synthetic plan.

Choose Boc when:

• Ease of workup is critical: The volatile byproducts of Boc deprotection make it ideal for high-throughput synthesis or when avoiding chromatography is a priority.[4]

• The molecule contains reducible functional groups: If your 6-oxo-1,4-diazepane derivative contains double bonds, nitro groups, or other functionalities sensitive to hydrogenolysis, Boc is the clear choice due to its stability under these conditions.[1]

• Orthogonality with Cbz or Fmoc is required: In a complex synthesis with multiple amine sites, using Boc allows for selective deprotection in the presence of Cbz- or Fmoc-protected amines.

Choose Cbz when:

• The molecule is acid-sensitive: If your substrate contains t-butyl esters or other acid-labile groups that must be preserved, the neutral conditions of catalytic hydrogenolysis make Cbz the superior option.[1]

• A more crystalline intermediate is desired: Cbz-protected compounds are often highly crystalline, which can facilitate purification by recrystallization.[3]

• Hydrogenation equipment is readily available and the substrate is compatible: While requiring specific safety protocols, catalytic hydrogenation is a very mild and effective deprotection method for compatible substrates.

For the synthesis of the unsubstituted 6-oxo-1,4-diazepane core, both methods are highly effective. However, for the development of a library of derivatives, the Boc protecting group often holds a slight strategic advantage due to the significantly simpler and cleaner deprotection step, which avoids the use of flammable H₂ gas and the need to remove the non-volatile toluene byproduct.

Conclusion

Both Boc and Cbz are powerful and reliable tools for the synthesis of the 6-oxo-1,4-diazepane core. A thorough analysis of the target molecule's functional group compatibility, the desired scale of the reaction, and the available laboratory infrastructure should guide the final decision. The Boc group offers a modern, efficient pathway with a simplified workup, while the Cbz group remains a robust and classic choice, particularly valuable for its stability to acidic conditions. By understanding the distinct advantages and limitations of each, researchers can design a more logical, efficient, and successful synthetic route.

References

• Total Synthesis. (2024, January 4). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Available from: [Link]

• Organic & Biomolecular Chemistry (RSC Publishing). Design, synthesis, and cyclization of 4-aminobutyric acid derivatives: potential candidates as self-immolative spacers. Available from: [Link]

• PMC. Multicomponent Synthesis of Diverse 1,4-Benzodiazepine Scaffolds. Available from: [Link]

• Scientific Update. (2023, February 22). To Deprotect and Serve. Available from: [Link]

• ResearchGate. Design, synthesis, and cyclization of 4-aminobutyric acid derivatives: Potential candidates as self-immolative spacers | Request PDF. Available from: [Link]

• Google Patents. WO2016020404A1 - Process for the resolution of (r,s)-diazepane and diazepanone derivatives.

• Organic Chemistry Portal. Cbz-Protected Amino Groups. Available from: [Link]

• Organic Chemistry Portal. Direct Amidation of N-Boc- and N-Cbz-Protected Amines via Rhodium-Catalyzed Coupling of Arylboroxines and Carbamates. Available from: [Link]

• ResearchGate. (2015, February 21). (PDF) ChemInform Abstract: A Convenient Protocol for the Deprotection of N-Benzyloxycarbonyl (Cbz) and Benzyl Ester Groups. Available from: [Link]

• ACS Publications. (2015, November 25). Direct Amidation of N-Boc- and N-Cbz-Protected Amines via Rhodium-Catalyzed Coupling of Arylboroxines and Carbamates | Organic Letters. Available from: [Link]

• University of Kentucky X-Ray Crystallography Facility. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Available from: [Link]

• Hebei Boze Chemical Co.,Ltd. (2023, July 4). BOC deprotection. Available from: [Link]

• Google Patents. EP2818463A1 - Production method of 1,4-diazepane derivatives.

• Reddit. (2023, October 18). Boc De-protection : r/Chempros. Available from: [Link]

• Master Organic Chemistry. (2018, June 7). Protecting Groups for Amines: Carbamates. Available from: [Link]

• ResearchGate. Synthesis of pseudopeptidic (S)-6-amino-5-oxo-1,4-diazepines and (S)-3-benzyl-2-oxo-1,4-benzodiazepines by an Ugi 4CC Staudinger/aza-Wittig sequence. Available from: [Link]

• MDPI. (2010, December 28). Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure. Available from: [Link]

• ACS Publications. (2026, February 27). Scalable Synthesis of 6-Functionalized 1,4-Oxazepanes. Available from: [Link]

• AAPPTec. Amino Acid Derivatives for Peptide Synthesis. Available from: [Link]

• PubMed. (2001, October 15). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Available from: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. WO2016020404A1 - Process for the resolution of (r,s)-diazepane and diazepanone derivatives - Google Patents [patents.google.com]
• 3. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. total-synthesis.com [total-synthesis.com]
• 7. reddit.com [reddit.com]
• 8. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scientificupdate.com [scientificupdate.com]

The Definitive Guide to Stereochemical Validation of tert-Butyl 6-oxo-1,4-diazepane-1-carboxylate Analogs

Executive Summary

The 1,4-diazepane core is a privileged scaffold in medicinal chemistry, featured prominently in therapeutics such as the dual-orexin receptor antagonist suvorexant and the Rho-kinase inhibitor ripasudil[1]. Specifically, tert-butyl 6-oxo-1,4-diazepane-1-carboxylate analogs serve as highly versatile, conformationally constrained intermediates for synthesizing complex farnesyltransferase inhibitors[2] and novel nicotinic acetylcholine receptor (nAChR) partial agonists[3].

However, introducing stereocenters onto the flexible seven-membered diazepane ring—particularly adjacent to the 6-oxo moiety—presents a significant analytical challenge. The inherent conformational plasticity (pseudorotation) of the 1,4-diazepane ring complicates traditional stereochemical assignment. As a Senior Application Scientist, I have structured this guide to objectively compare the three primary modalities for validating the stereochemistry of these analogs, providing field-proven, self-validating protocols to ensure absolute scientific integrity.

Comparative Analysis of Validation Modalities

When validating the stereochemistry of synthesized tert-butyl 6-oxo-1,4-diazepane-1-carboxylate analogs, researchers must choose a modality that aligns with the physical state of their synthesized product and the specific stereochemical data required (relative vs. absolute).

X-Ray Crystallography (The Gold Standard)

• Mechanism: Direct spatial mapping of electron density via X-ray diffraction.

• Strengths: Unambiguous determination of absolute configuration using anomalous dispersion (Flack parameter).

• Limitations: Many tert-butyl 6-oxo-1,4-diazepane-1-carboxylate analogs present as non-crystallizable viscous oils or amorphous solids[4]. Forcing crystallization often requires heavy-atom derivatization, which alters the synthetic workflow and introduces the risk of stereochemical inversion during the derivatization step.

2D NMR Spectroscopy (NOESY/ROESY)

• Mechanism: Measures through-space dipole-dipole cross-relaxation to determine relative inter-proton distances.

• Strengths: Rapid, solution-state analysis that requires minimal sample preparation.

• Limitations: The 1,4-diazepane ring's flexibility leads to time-averaged NOE signals at room temperature. While useful for relative stereochemistry, NMR cannot determine absolute configuration without a chiral derivatizing agent (e.g., Mosher's acid), which is often sterically hindered by the bulky tert-butyl carbamate (Boc) group.

Vibrational Circular Dichroism (VCD) + DFT

• Mechanism: Measures the differential absorption of left versus right circularly polarized infrared light during a vibrational transition[5].

• Strengths: The premier method for assigning the absolute configuration of chiral oils and liquids directly in solution[5]. Recent advancements demonstrate VCD's capability to unambiguously assign absolute configuration for complex, multi-chiral center molecules[6]. By comparing the experimental VCD spectrum against Density Functional Theory (DFT) calculated spectra for the enantiomers, absolute stereochemistry is established without crystallization[7]. A holistic approach combining VCD and quantum chemistry (QC) calculations ensures high confidence in stereochemical assignments[8].

• Limitations: Requires rigorous computational modeling of all low-energy conformers to accurately simulate the spectra.

Quantitative Method Comparison

Validation Modality	Primary Output	Sample Requirement	Speed	Strengths	Limitations for 1,4-Diazepanes
X-Ray Crystallography	Absolute Configuration	Single Crystal	Slow (Days-Weeks)	Unambiguous 3D spatial mapping	Analogs are often viscous oils; requires chemical derivatization
2D NMR (NOESY)	Relative Stereochemistry	Solution (e.g., CDCl₃)	Fast (Hours)	High-throughput; native state analysis	Ring flexibility causes time-averaged NOEs; no direct absolute assignment
VCD + DFT	Absolute Configuration	Neat Liquid or Solution	Moderate (Days)	Works perfectly on oils; no crystallization needed	Requires rigorous computational conformational searching

Self-Validating Experimental Protocols

To ensure absolute trustworthiness, experimental workflows must be designed as self-validating systems. Below are the optimized protocols for validating the stereochemistry of tert-butyl 6-oxo-1,4-diazepane-1-carboxylate analogs.

Protocol 1: VCD/DFT Workflow for Absolute Configuration

Step 1: Solution-Phase Sample Preparation

• Action: Dissolve 5–15 mg of the synthesized analog in an IR-transparent solvent (e.g., CDCl₃) at a concentration of ~0.1 M.

• Causality: tert-butyl 6-oxo-1,4-diazepane-1-carboxylate analogs possess both a ketone (6-oxo) and a carbamate (Boc) group. Analyzing them in a dilute, non-polar solution prevents intermolecular hydrogen bonding from shifting the carbonyl stretching frequencies (1650–1750 cm⁻¹), which are critical diagnostic bands for VCD.

Step 2: Conformational Search and DFT Optimization

• Action: Perform a molecular mechanics conformational search followed by DFT optimization (e.g., B3LYP/6-31G*) for both enantiomers.

• Causality: The 7-membered ring can adopt multiple twist-chair and boat conformations. Failing to account for the full Boltzmann-weighted ensemble will result in an inaccurate calculated spectrum, leading to a false stereochemical assignment.

Step 3: Self-Validating IR Overlay

• Action: Overlay the Boltzmann-weighted calculated IR spectrum with the experimental IR spectrum before looking at the VCD data.

• Self-Validating Checkpoint: A high correlation coefficient (e.g., >0.95) confirms that the DFT conformational ensemble accurately represents the physical sample. If the IR spectra do not match, the conformational search missed the global minimum, and the subsequent VCD comparison is scientifically invalid.

Step 4: VCD Spectral Comparison

Fig 1: VCD and DFT computational workflow for assigning absolute configuration of chiral diazepanes.

Protocol 2: 2D NMR (NOESY) for Relative Stereochemistry

Step 1: Variable-Temperature (VT) Sample Preparation

• Action: Prepare the sample in CD₂Cl₂ and lower the NMR probe temperature to 233 K (-40 °C).

• Causality: The 7-membered 1,4-diazepane ring undergoes rapid pseudorotation at 298 K, averaging the NOE cross-peaks and obscuring true interproton distances. Lowering the temperature slows this exchange, freezing the conformers on the NMR timescale and allowing for the resolution of distinct, accurate relative distance constraints.

Step 2: Self-Validating NOE Calibration

• Action: Run the NOESY sequence with a mixing time (τm) of 300–500 ms.

• Self-Validating Checkpoint: Before assigning stereocenters, calibrate the NOE distance using a known, rigid geminal proton pair (e.g., the isolated CH₂ protons adjacent to the nitrogen). If this known distance (approx. 1.75 Å) does not yield a strong, quantifiable NOE cross-peak, the mixing time is incorrectly optimized for the molecule's correlation time, rendering the entire stereochemical dataset invalid.

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• 4. pubs.acs.org [pubs.acs.org]
• 5. biotools.us [biotools.us]
• 6. Can the absolute configuration of cyclic peptides be determined with vibrational circular dichroism? - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D2CP04942B [pubs.rsc.org]
• 7. Interpreting vibrational circular dichroism spectra: the Cai•factor for absolute configuration with confidence - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Holistic Approach to Determining Stereochemistry of Potential Pharmaceuticals by Circular Dichroism with β-Lactams as Test Cases - PMC [pmc.ncbi.nlm.nih.gov]